Cas no 2228617-31-8 (2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol
• CAS No: 2228617-31-8
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 5804482
• PubChem ID: 165701466
• Update Time: 2025-07-18

2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol
• 2228617-31-8
• EN300-1942415

• Inchi： 1S/C8H6F3NO3/c9-4-1-2-6(12(14)15)5(3-4)7(13)8(10)11/h1-3,7-8,13H
• InChI Key： AUGXAXCWVARZHJ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CC=1[N+](=O)[O-])F)O)F

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol

Professional Introduction to 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol (CAS No. 2228617-31-8)

2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol (CAS No. 2228617-31-8) is a fluorinated aromatic alcohol that has garnered significant attention in the field of medicinal chemistry due to its unique structural and electronic properties. This compound, featuring both fluorine and nitro substituents on a phenyl ring, presents an intriguing scaffold for the development of novel therapeutic agents. The presence of multiple fluorine atoms enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug design.

The fluorine atoms in this compound play a crucial role in modulating its biological activity. Fluorine substitution is a well-established strategy in medicinal chemistry to improve pharmacokinetic properties such as solubility, bioavailability, and binding affinity. In particular, the electron-withdrawing nature of fluorine can influence the electronic distribution of the molecule, thereby affecting its interactions with biological targets. This property has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory drugs.

The nitro group at the 2-position of the phenyl ring further contributes to the compound's reactivity and functionality. Nitro groups are versatile pharmacophores that can participate in various chemical transformations, including reduction to amine groups or diazotization reactions. These transformations open up numerous possibilities for further derivatization, allowing chemists to tailor the molecule's properties for specific applications.

Recent research has highlighted the potential of 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol as a building block for drug discovery. Its unique structural features make it an attractive candidate for exploring new chemical space. For instance, studies have demonstrated its utility in designing molecules with enhanced binding affinity to enzymes and receptors involved in disease pathways. The combination of fluorine and nitro substituents provides a rich chemical landscape for medicinal chemists to exploit.

One particularly interesting application of this compound is in the development of fluorinated kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By leveraging the lipophilic and metabolic stability imparted by fluorine substitution, researchers aim to develop kinase inhibitors with improved pharmacokinetic profiles. Preliminary studies have shown that derivatives of 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol exhibit promising activity against various kinases.

The fluoro-nitro aromatic system also offers opportunities for developing fluorescent probes and bioimaging agents. Fluorinated compounds are widely used in imaging techniques due to their favorable properties such as high sensitivity and resistance to photobleaching. The nitro group can serve as a handle for further functionalization, enabling the attachment of imaging labels or probes for biological studies.

In addition to its applications in drug discovery, this compound has potential uses in material science and chemical synthesis. The presence of both fluorine and nitro groups makes it a versatile intermediate for constructing more complex molecules. Researchers have explored its use in synthesizing novel polymers, coatings, and specialty chemicals that exhibit unique properties such as enhanced thermal stability or chemical resistance.

The synthesis of 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol involves multi-step organic transformations that highlight the challenges and opportunities in modern synthetic chemistry. Key steps include fluorination reactions, nitration of aromatic compounds, and alcohol functionalization. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

The growing interest in fluorinated pharmaceuticals underscores the importance of compounds like 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol. The pharmaceutical industry continues to invest heavily in research aimed at harnessing the unique properties of fluorine-containing molecules to develop next-generation therapeutics. As our understanding of fluorine chemistry evolves, so too does the potential for discovering new drugs with improved efficacy and safety profiles.

In conclusion, 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol (CAS No. 2228617-31-8) is a multifaceted compound with significant potential across multiple disciplines including medicinal chemistry, material science, and chemical synthesis. Its unique structural features make it an invaluable tool for researchers seeking to develop novel therapeutic agents, imaging agents, and advanced materials. As ongoing research continues to uncover new applications for this compound, its importance is likely to grow even further.